Benzenemethanol, 5-bromo-2-(methoxymethoxy)-

• IUPAC Name: [5-bromo-2-(methoxymethoxy)phenyl]methanol
• InChI: InChI=1S/C9H11BrO3/c1-12-6-13-9-3-2-8(10)4-7(9)5-11/h2-4,11H,5-6H2,1H3
• InChI Key: OBYXRMBHEBBNNW-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=C(C=C1)Br)CO
• Molecular Formula: C9H11BrO3
• Molecular Weight: 247.09 g/mol

Description

Benzenemethanol, 5-bromo-2-(methoxymethoxy)- is a chemical compound with the molecular formula C9H11BrO3. It is also known as 5-bromo-2-(methoxymethoxy)benzene-1-thiol.

Molecular Structure Analysis

The molecular structure of Benzenemethanol, 5-bromo-2-(methoxymethoxy)- is characterized by the presence of a benzene ring substituted with a bromine atom and a methoxymethoxy group. The molecular weight of this compound is 247.09.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• SGLT2 Inhibitors : 5-Bromo-2-(methoxymethoxy)phenylmethanol serves as a key intermediate in the synthesis of a family of promising SGLT2 inhibitors . . SGLT2 inhibitors play a crucial role in managing blood glucose levels by inhibiting glucose reabsorption in the kidneys.

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-methoxymethoxybenzaldehyde (5.00 g) in methanol (50 ml) was added, at 0° C., sodium borohydride (0.46 g). The mixture was stirred for 30 minutes at the same temperature, which was then concentrated. To the concentrate was added ethyl acetate, and the mixture was washed with an aqueous solution of potassium hydrogensulfate and a saturated aqueous saline solution, successively. The organic layer was dried (anhydrous magnesium sulfate), which was then concentrated to leave 5-bromo-2-methoxymethoxybenzyl alcohol (5.04 g) as a pale yellow oily product.